EN460

• Molecular Formula: C22H12ClF3N2O4
• Molecular Weight: 460.8 g/mol
• InChI: InChI=1S/C22H12ClF3N2O4/c23-17-8-6-13(10-15(17)21(30)31)28-20(29)16(19(27-28)22(24,25)26)11-14-7-9-18(32-14)12-4-2-1-3-5-12/h1-11H,(H,30,31)/b16-11-
• InChIKey: RSLFQCNAOMQAIH-WJDWOHSUSA-N

EN460: A Selective Covalent ERO1 Inhibitor

EN460 (C₂₂H₁₂ClF₃N₂O₄, MW 460.79, CAS 496807-64-8) is a cell-permeable, thiol-reactive pyrazolone small molecule discovered through high-throughput screening of 210,965 compounds that acts as a covalent inhibitor of endoplasmic reticulum oxidoreductase 1 alpha (ERO1α). [1] It selectively interacts with the reduced, active form of ERO1α (IC₅₀ = 1.9 µM in an Amplex UltraRed fluorescence kinetic assay), prevents enzyme reoxidation, and promotes loss of the flavin adenine dinucleotide (FAD) cofactor from the holoenzyme. [1] EN460 activates the unfolded protein response (UPR) and preconditions cells against severe ER stress, establishing it as a widely used tool compound for probing ERO1-dependent biology. [1]

Cell-permeable covalent probe for ERO1α

Activity-dependent trapping of reduced ERO1α

Supports acute UPR activation studies in mammalian cells

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source

Why EN460 Cannot Be Replaced

Although EN460 exhibits rapid and promiscuous reactivity with thiolates, it achieves functional selectivity for ERO1α through a dual mechanism: rapid reversibility of adducts with unstructured thiols contrasted by formation of a stable, poorly reversible covalent bond with the active-site cysteine of reduced ERO1α, followed by displacement of bound FAD. [1] This activity-dependent inhibition—targeting only the reduced, active enzyme—is absent in FAD-pocket-binding inhibitors such as M6766 and cannot be replicated by generic Michael acceptors or alkylating agents like N-ethylmaleimide. [1] Moreover, EN460's selectivity window against related FAD-containing enzymes (MAO-A, MAO-B, LSD1) is quantitatively defined, whereas such data are absent for most in-class analogs. [2] These mechanistic and selectivity features mean that substituting EN460 with a structural analog or alternative ERO1 inhibitor without matched experimental validation risks misinterpretation of ERO1-dependent cellular phenotypes.

FAD-pocket binders

M6766 lacks activity-dependent covalent trapping and FAD displacement, altering mechanistic readouts.

Yeast-derived inhibitors

Erodoxin requires concentrations orders of magnitude higher than EN460 to inhibit mammalian ERO1α, limiting assay compatibility.

Generic electrophiles

NEM and similar alkylating agents lack differential thiol reversibility, causing non-selective protein modification and confounding phenotypes.

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source
• [2] Hayes KE, Batsomboon P, Chen WC, Johnson BD, Becker A, Eschrich S, Berglund AE, Grant S, Cress WD. Inhibition of the FAD containing ER oxidoreductin 1 (Ero1) protein by EN-460 as a strategy for treatment of multiple myeloma. Bioorg Med Chem. 2019 Apr 15;27(8):1479-1488. doi:10.1016/j.bmc.2019.02.027. View Source

EN460 Comparative Evidence

Selectivity Window for FAD Enzymes

EN460 was profiled against a panel of FAD-containing enzymes beyond ERO1, yielding IC₅₀ values of 7.91 µM for MAO-A, 30.59 µM for MAO-B, and 4.16 µM for LSD1, compared to its ERO1 IC₅₀ of 1.9 µM. [1][2] This corresponds to selectivity ratios of 4.2-fold (LSD1), 4.2-fold (MAO-A), and 16.1-fold (MAO-B). In contrast, the newer ERO1 inhibitor M6766 demonstrates >70-fold selectivity over other tested enzymes except ERO1β (IC₅₀ = 7.2 µM). The narrower but precisely quantified selectivity window of EN460 enables researchers to select concentrations (typically ≤5 µM) that robustly engage ERO1 while minimizing confounding MAO-A/B or LSD1 inhibition—an experimental design parameter that is unavailable for most EN460 analogs where selectivity profiling has not been performed.

Selectivity window

Reported cross-study comparison

EN460: ERO1α IC₅₀ 1.9 µM MAO-A 7.91 µM, MAO-B 30.59 µM, LSD1 4.16 µM M6766: >70× selectivity vs most FAD enzymes

Defines concentration ceiling (~5 µM) for ERO1-selective engagement with limited off-target FAD enzyme effects.

Selectivity data from separate studies; M6766 characterization vendor-derived.

Evidence Dimension	Inhibitory selectivity against FAD-containing off-target enzymes
Target Compound Data	EN460: ERO1 IC₅₀ = 1.9 µM; MAO-A IC₅₀ = 7.91 µM; MAO-B IC₅₀ = 30.59 µM; LSD1 IC₅₀ = 4.16 µM
Comparator Or Baseline	M6766: ERO1α IC₅₀ = 1.4 µM; >70-fold selectivity over all other enzymes tested except ERO1β (IC₅₀ = 7.2 µM)
Quantified Difference	EN460: 4.2–16.1× selectivity window; M6766: >70× selectivity window
Conditions	In vitro enzymatic activity assays using recombinant ERO1, MAO-A, MAO-B, and LSD1 (separate studies; EN460 data from Blais et al. 2010 and Hayes et al. 2019; M6766 data from probechem.com vendor characterization)

Why This Matters

The defined selectivity window allows researchers to set concentration ceilings that avoid confounding FAD-enzyme off-target effects, a critical parameter for interpreting ERO1-dependent phenotypes in cellular assays.

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source
• [2] Hayes KE, Batsomboon P, Chen WC, Johnson BD, Becker A, Eschrich S, Berglund AE, Grant S, Cress WD. Inhibition of the FAD containing ER oxidoreductin 1 (Ero1) protein by EN-460 as a strategy for treatment of multiple myeloma. Bioorg Med Chem. 2019 Apr 15;27(8):1479-1488. doi:10.1016/j.bmc.2019.02.027. View Source

Potency Advantage Over Erodoxin

EN460 inhibits mammalian ERO1α with an IC₅₀ of 1.9 µM in the Amplex UltraRed fluorescence kinetic assay. [1] In contrast, ERO1 Inhibitor I (Erodoxin), a dinitrobromobenzene compound developed against yeast ERO1, exhibits markedly weaker activity against mouse ERO1α with an IC₅₀ of approximately 400 µM. This represents an approximately 210-fold potency advantage for EN460. For researchers working with mammalian ERO1α, EN460 provides effective inhibition at concentrations (low micromolar) that are compatible with cell viability, whereas Erodoxin would require concentrations approaching millimolar levels, causing solvent toxicity and non-specific thiol modification.

Potency vs Erodoxin

Cross-study comparison

EN460 IC₅₀ 1.9 µM Erodoxin IC₅₀ ≈ 400 µM ~210-fold difference

Supports mammalian ERO1α inhibition at assay-compatible concentrations, unlike yeast-derived inhibitor.

Erodoxin data from vendor specification; EN460 from Blais et al. 2010.

Evidence Dimension	Inhibitory potency against mammalian ERO1α
Target Compound Data	EN460: IC₅₀ = 1.9 µM (human/mouse ERO1α, AUR fluorescence assay)
Comparator Or Baseline	Erodoxin (ERO1 Inhibitor I): IC₅₀ ≈ 400 µM (mouse ERO1α)
Quantified Difference	~210-fold higher potency for EN460
Conditions	In vitro enzymatic assays with recombinant mammalian ERO1α; EN460 data from Blais et al. 2010; Erodoxin data from Sigma-Aldrich/Merck Millipore product specification

Why This Matters

The 210-fold potency difference makes EN460 the only practical choice for mammalian ERO1α inhibition studies where inhibitor concentrations must remain below cytotoxic or solvent-toxicity thresholds.

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source

Activity-Dependent FAD Displacement Mechanism

Spectrophotometric stoichiometry analysis determined that EN460 forms a ~1:1 complex with ERO1α under reductive conditions (estimated concentrations: 30 µM inhibited ERO1α and ~20 µM bound EN460). [1] EN460 binding promotes FAD displacement from the holoenzyme; gel filtration of EN460-inactivated ERO1α revealed substantially reduced FAD fluorescence in the protein-containing fraction compared to untreated controls, and addition of exogenous FAD plus tris(hydroxypropyl)phosphine (THP) partially restored enzyme activity. [1] By contrast, M6766 inhibits ERO1α by binding to the FAD pocket without requiring enzyme reduction or causing FAD displacement. This mechanistic distinction means EN460 uniquely enables experimental paradigms that trap ERO1α in its reduced state and probe the coupling between enzyme redox status and FAD occupancy.

FAD displacement

Class-level inference

~1:1 EN460:ERO1α complex FAD loss confirmed Partial rescue by FAD + THP

Enables mechanistic study of ERO1α redox state and FAD cofactor coupling.

Mechanistic distinction from FAD-pocket inhibitors; requires enzyme reduction.

Evidence Dimension	Mechanism of inhibition—activity dependence and effect on FAD cofactor
Target Compound Data	EN460: ~1:1 covalent complex with reduced ERO1α; displaces FAD; inhibition partially reversed by FAD + THP
Comparator Or Baseline	M6766: binds FAD pocket; activity-independent; does not require enzyme reduction (class-level inference from mechanism-of-action description)
Quantified Difference	Qualitative mechanistic difference (covalent + FAD displacement vs. non-covalent FAD-pocket binding). Quantitative: ~1:1 stoichiometry for EN460:ERO1α.
Conditions	In vitro biochemical reconstitution with recombinant ERO1α (residues 23–464), TrxAred, DTT, FAD, and THP; gel filtration and fluorescence spectroscopy

Why This Matters

EN460 is the only commercially available ERO1 inhibitor that enables activity-dependent trapping of the reduced enzyme and direct study of FAD-cofactor dynamics, making it indispensable for mechanistic enzymology of ERO1α.

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source

Distinct UPR Activation Profiles vs. QM295

In the primary high-throughput screen, both EN460 and QM295 inhibited ERO1-dependent Amplex UltraRed fluorescence with nearly identical IC₅₀ values of 1.9 µM and also inhibited oxygen consumption by purified ERO1α. [1] However, in a cellular UPR reporter assay in 293T cells, EN460 acted as a more potent activator of the UPR, but its action was limited by toxicity at the highest concentrations employed, whereas QM295 exhibited a more shallow and sustained dose response. [1] This distinction is critical: researchers seeking acute, robust UPR activation should select EN460 at moderate concentrations, while those requiring sustained ERO1 inhibition with lower toxicity should consider QM295.

UPR activation vs QM295

Direct head-to-head comparison

EN460: stronger UPR activation, toxicity-limited at high dose QM295: shallow sustained UPR activation Both: in vitro IC₅₀ 1.9 µM

Supports acute UPR induction; toxicity profile requires concentration monitoring in target cell model.

293T cell UPR reporter assay; dose response differs despite identical enzymatic IC₅₀.

Evidence Dimension	Cellular UPR activation potency and dose-response characteristics
Target Compound Data	EN460: more potent UPR activator; toxicity-limited at high concentrations; IC₅₀ (in vitro AUR assay) = 1.9 µM
Comparator Or Baseline	QM295: less potent UPR activator; shallow and sustained dose response; IC₅₀ (in vitro AUR assay) = 1.9 µM
Quantified Difference	Qualitative difference in UPR activation potency and toxicity profile; identical in vitro IC₅₀ values of 1.9 µM for both compounds
Conditions	AUR fluorescence kinetic assay (in vitro) with recombinant ERO1α; UPR reporter assay in cultured 293T cells

Why This Matters

This head-to-head data enables informed selection between EN460 and QM295 based on the specific experimental requirement—acute UPR activation vs. sustained, low-toxicity ERO1 inhibition.

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source

Differential Reversibility of Thiol Adducts

EN460 forms a reversible thiol adduct with model thiols such as DTT and glutathione—confirmed by restoration of the 470 nm chromophore upon N-ethylmaleimide (NEM) addition—but the EN460-ERO1α adduct is poorly reversible, requiring denaturation of the oxidase for efficient release. [1] This kinetic selectivity filter arises because EN460 adducts with unstructured thiols are rapidly reversed, whereas the stable bond with ERO1α is followed by FAD displacement that locks the inhibitor in place. [1] Generic electrophiles such as NEM form non-reversible adducts with all accessible thiols indiscriminately, lacking this differential reversibility. The quantitative difference in release kinetics provides EN460 with a functional selectivity mechanism that explains its utility as an ERO1-selective probe despite its broad thiol reactivity.

Differential reversibility

Class-level inference

Rapidly reversible from DTT/GSH (NEM-restorable) Poorly reversible from ERO1α (requires denaturation)

Explains ERO1α selectivity despite broad thiol reactivity; distinguishes from irreversible alkylators.

Kinetic selectivity filter via differential adduct stability; FAD displacement locks inhibitor.

Evidence Dimension	Reversibility of thiol adducts with ERO1α vs. unstructured thiols
Target Compound Data	EN460: rapid reversibility with DTT/GSH adducts (NEM-restorable); poorly reversible with ERO1α (requires denaturation for release); 1:1 stoichiometry
Comparator Or Baseline	Generic thiol-alkylating agents (e.g., NEM): irreversible adducts with all thiols, no differential reversibility (class-level inference)
Quantified Difference	Quantitative difference in release kinetics: EN460 released from model thiols by NEM; EN460 from ERO1α released only after guanidine HCl denaturation
Conditions	Spectrophotometric monitoring of EN460 chromophore (absorbance at 470 nm and 290 nm) in reactions with DTT, GSH, NEM, THP, TCEP, and reduced ERO1α

Why This Matters

The differential reversibility mechanism explains how EN460 achieves ERO1 selectivity in complex cellular environments despite broad thiol reactivity, and it distinguishes EN460 from irreversible alkylating agents that cannot discriminate between ERO1 and other thiol-containing proteins.

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source

Optimal Applications for EN460

Covalent Trapping of Reduced ERO1α

EN460's activity-dependent 1:1 covalent complex formation with reduced ERO1α and the associated FAD displacement [1] uniquely enable experiments that probe the relationship between ERO1α redox state and catalytic activity. Researchers studying the structural basis of ERO1α catalysis, FAD cofactor dynamics, or the electron relay between PDI and ERO1α should select EN460 because no other commercially available ERO1 inhibitor provides this activity-dependent trapping mechanism. M6766 and analogs that bind the FAD pocket without covalent modification cannot substitute for this application.

Cell-Based Target Validation with Selectivity Limits

For cellular experiments where inhibition of MAO-A (IC₅₀ = 7.91 µM), MAO-B (IC₅₀ = 30.59 µM), or LSD1 (IC₅₀ = 4.16 µM) could confound phenotypic readouts, EN460's selectivity profile [1][2] allows researchers to set a working concentration ceiling of approximately 5 µM—a concentration at which ERO1 is substantially inhibited while off-target FAD enzyme engagement is minimized. This defined window is particularly valuable for target validation studies in cancer cell lines, where LSD1 or MAO inhibition can independently affect proliferation and gene expression.

Acute UPR Activation for ER Stress Studies

When the experimental goal is robust, acute activation of the UPR—for example, to study PERK/ATF6/IRE1 pathway dynamics or ER stress preconditioning—EN460 is the preferred ERO1 inhibitor. The direct head-to-head comparison with QM295 [1] demonstrated that EN460 produces stronger UPR activation at modest concentrations. Researchers should monitor for concentration-dependent toxicity at the upper end of the dose range and consider pairing with QM295 control experiments to confirm ERO1-dependence of observed UPR phenotypes.

Effective Mammalian ERO1α Inhibition

EN460's ~210-fold higher potency compared to the yeast-derived inhibitor Erodoxin (IC₅₀ ≈ 400 µM for mammalian ERO1α) [1] makes it the only practical small-molecule option for achieving effective ERO1α inhibition in mammalian cell culture at concentrations compatible with cell viability. This is especially relevant for studies in primary mammalian cells, organoids, or in vivo models where the millimolar concentrations required for Erodoxin activity are unattainable without significant solvent toxicity or non-specific effects.

Application

Selection Property

Validation Focus

Covalent trapping of reduced ERO1α

Activity-dependent complex formation with FAD displacement

ERO1α redox state & FAD cofactor dynamics

Cell-based target engagement with off-target control

Characterized selectivity profile vs MAO-A/B and LSD1

Concentration-range definition to limit off-target FAD enzyme interference

Acute UPR activation for ER stress studies

Higher UPR induction potency relative to QM295

Toxicity monitoring & dose-response evaluation in target cell model

Mammalian ERO1α inhibition at assay-compatible concentrations

Substantially higher potency than yeast-derived Erodoxin for mammalian enzyme

Cell viability & solvent compatibility under treatment conditions

• [1] Blais JD, Chin KT, Zito E, Zhang Y, Heldman N, Harding HP, Fass D, Thorpe C, Ron D. A small molecule inhibitor of endoplasmic reticulum oxidation 1 (ERO1) with selectively reversible thiol reactivity. J Biol Chem. 2010 Jul 2;285(27):20993-21003. doi:10.1074/jbc.M110.126599. View Source
• [2] Hayes KE, Batsomboon P, Chen WC, Johnson BD, Becker A, Eschrich S, Berglund AE, Grant S, Cress WD. Inhibition of the FAD containing ER oxidoreductin 1 (Ero1) protein by EN-460 as a strategy for treatment of multiple myeloma. Bioorg Med Chem. 2019 Apr 15;27(8):1479-1488. doi:10.1016/j.bmc.2019.02.027. View Source